Cas no 1337165-49-7 (5-(morpholin-3-yl)thiophene-2-carbonitrile)

• Product Name: 5-(morpholin-3-yl)thiophene-2-carbonitrile
• CAS No: 1337165-49-7
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 6297018
• PubChem ID: 165859870
• Update Time: 2025-07-19

5-(morpholin-3-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-3-yl)thiophene-2-carbonitrile
• 1337165-49-7
• EN300-1744673

• Inchi： 1S/C9H10N2OS/c10-5-7-1-2-9(13-7)8-6-12-4-3-11-8/h1-2,8,11H,3-4,6H2
• InChI Key： JDPVEIONFRDYOE-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1COCCN1

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.3Ų

Additional information on 5-(morpholin-3-yl)thiophene-2-carbonitrile

Introduction to 5-(morpholin-3-yl)thiophene-2-carbonitrile (CAS No. 1337165-49-7)

5-(morpholin-3-yl)thiophene-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1337165-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of a morpholine substituent and a nitrile group in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 5-(morpholin-3-yl)thiophene-2-carbonitrile consists of a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur, linked to a morpholine moiety at the 5-position and a nitrile group at the 2-position. This arrangement creates a molecule with potential electronic and steric characteristics that are highly suitable for further functionalization. The morpholine group, known for its ability to enhance solubility and bioavailability, while also serving as a scaffold for hydrogen bonding interactions, makes this compound particularly interesting for drug discovery applications.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of thiophene derivatives as scaffolds for developing drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The nitrile group in 5-(morpholin-3-yl)thiophene-2-carbonitrile not only contributes to the molecule's reactivity but also serves as a site for further chemical modifications, enabling the synthesis of more intricate pharmacophores.

One of the most compelling aspects of 5-(morpholin-3-yl)thiophene-2-carbonitrile is its utility as a building block in medicinal chemistry. The combination of the morpholine and nitrile functionalities provides multiple points of interaction with biological targets, which can be exploited to design molecules with enhanced binding affinity and selectivity. For instance, studies have shown that thiophene derivatives can interact with enzymes and receptors through both hydrophobic and polar interactions, making them promising candidates for small-molecule drug development.

Recent advancements in computational chemistry have further facilitated the exploration of 5-(morpholin-3-yl)thiophene-2-carbonitrile's potential. Molecular modeling techniques have been employed to predict how this compound might bind to specific protein targets, providing insights into its mechanism of action. These studies have suggested that the morpholine ring could form hydrogen bonds with polar residues in the binding pocket, while the nitrile group might engage in π-stacking interactions or participate in polar interactions with charged amino acids.

The synthesis of 5-(morpholin-3-yl)thiophene-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized thiophene derivatives followed by morpholine incorporation. The introduction of the nitrile group is typically achieved through cyanation reactions, which can be carried out using various cyanating agents under controlled conditions.

In addition to its pharmaceutical applications, 5-(morpholin-3-yl)thiophene-2-carbonitrile has shown promise in materials science. Thiophene-based compounds are known for their semiconducting properties, making them suitable for use in organic electronics such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The presence of both electron-withdrawing (nitrile) and electron-donating (morpholine) groups can modulate the electronic properties of the molecule, enhancing its performance in these applications.

Current research is exploring novel derivatives of 5-(morpholin-3-yl)thiophene-2-carbonitrile to improve its efficacy and applicability. By modifying substituents or introducing additional functional groups, scientists aim to fine-tune the molecule's properties for specific applications. For example, appending hydrophilic groups could enhance water solubility for biomedical applications, while altering electronic properties might improve charge transport in electronic devices.

The role of 5-(morpholin-3-yl)thiophene-2-carbonitrile in drug discovery is further underscored by its potential as an intermediate in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop molecules with targeted therapeutic effects. For instance, modifications at the nitrile group have led to compounds with anti-inflammatory properties, while alterations at the morpholine position have resulted in molecules with antimicrobial activity.

The future prospects for 5-(morpholin-3-yl)thiophene-2-carbonitrile are promising, with ongoing studies aiming to uncover new applications and optimize its synthesis. As computational methods continue to advance, virtual screening techniques will play an increasingly important role in identifying new derivatives with enhanced properties. Additionally, green chemistry principles are being integrated into synthetic routes to make production more sustainable and environmentally friendly.

In conclusion,5-(morpholin-3-y}thiop}lene-\ carbonitri}e (CAS No. 133716}59- 49- 7}is a versatile compo}nd with significant potential i} both pharmaceuticals and materials science. Its unique structural features, combinati}on o} the \{morphylo\\ and \{nitri\\ functionalities, make it a valuable scaffold f} further development. With continued research and innovati\\ ,this compo\\nd is poised to contribute\\ to advancem\\ents i} healthcare and technological applicati\\ ns. \*article\*\ \*response\*\